2-[(3-Chlorophenyl)methyl]-4-[(2,6-dichlorophenyl)methoxy]quinazoline

• IUPAC Name: 2-[(3-chlorophenyl)methyl]-4-[(2,6-dichlorophenyl)methoxy]quinazoline
• InChI: InChI=1S/C22H15Cl3N2O/c23-15-6-3-5-14(11-15)12-21-26-20-10-2-1-7-16(20)22(27-21)28-13-17-18(24)8-4-9-19(17)25/h1-11H,12-13H2
• InChI Key: BHTYAGBVKRRAOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NC(=N2)CC3=CC(=CC=C3)Cl)OCC4=C(C=CC=C4Cl)Cl
• Molecular Formula: C22H15Cl3N2O
• Molecular Weight: 429.7 g/mol

Description

“2-[(3-Chlorophenyl)methyl]-4-[(2,6-dichlorophenyl)methoxy]quinazoline” is a chemical compound with the molecular formula C22H15Cl3N2O and a molecular weight of 429.73.

Scientific Research Applications

Synthesis and Biological Activity

• Quinazoline derivatives have been synthesized to explore their potential biological activities. Specifically, the synthesis and characterization of 4-(3′-Chlorophenylamino)-6-Methoxy Quinazoline Derivatives were conducted, leading to compounds that showed preliminary antitumor activity against Bcap-37 cells in vitro. The antiproliferation activity of one of the compounds was reported to be 83.4% at a concentration of 10 μmol/L, highlighting the potential therapeutic applications of these compounds in cancer treatment (Ouyang Gui-ping, 2012).

Anticonvulsant Activity

• Another area of research has involved the evaluation of certain 4(3H)-quinazolinones for their anticonvulsant activity. A series of compounds structurally related to methaqualone were synthesized and tested, revealing that certain derivatives exhibited promising anticonvulsant properties, combined with relatively low neurotoxicity. This indicates the potential of quinazoline derivatives in the development of new anticonvulsant medications (James F. Wolfe et al., 1990).

Analgesic and Anti-Inflammatory Activities

• Quinazoline compounds have also been studied for their analgesic and anti-inflammatory activities. Novel 3-(3-methoxyphenyl)-2-substituted amino-quinazolin-4(3H)-ones were synthesized and evaluated for their analgesic and anti-inflammatory properties. Among these compounds, specific derivatives emerged as highly active, indicating their potential as new therapeutic agents for pain and inflammation management (V. Alagarsamy et al., 2011).

Antimicrobial Activity

• The synthesis of thiazolo and thiazino benzo[h]quinazolines, through the reaction of 2-benzylidene-6-methoxy-3,4-dihydronaphthalene-1(2H)-one with thiourea, was investigated. These compounds were subsequently evaluated for their antimicrobial activity, revealing that some of them exhibited promising antimicrobial properties. This research underscores the potential application of quinazoline derivatives as antimicrobial agents (Richa Gupta & R. P. Chaudhary, 2012).